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Compound of Interest

Compound Name: Chloroformamidine

Cat. No.: B3279071

An In-depth Technical Guide to the Chemical Properties of Chloroformamidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloroformamidine hydrochloride (CAS No. 29671-92-9) is a versatile and reactive
compound widely utilized as a key intermediate in organic synthesis.[1][2] Its unique structure,
featuring both chloro and amidine functionalities, makes it an invaluable reagent for introducing
amine groups and constructing more complex molecular architectures.[1][2] This technical
guide provides a comprehensive overview of its chemical properties, experimental protocols,
and applications, tailored for professionals in research and development. The compound is
particularly noted for its role in the synthesis of pharmaceuticals, agrochemicals, and
specialized reagents.[1][3]

Chemical and Physical Properties

Chloroformamidine hydrochloride is a white to off-white crystalline powder.[1][2][4] It is stable
under recommended storage conditions, typically in an inert atmosphere at room temperature
or refrigerated at 2-8 °C.[1][2][5][6] The compound is soluble in water.[2][4]

Quantitative Data Summary

The key physical and chemical properties of Chloroformamidine hydrochloride are
summarized in the table below for easy reference.
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Property

Value

Citations

CAS Number

29671-92-9

[LIE2IEB10s]e] 18]

Molecular Formula

CHsCIN2-HCI (or CH4Cl2N2)

[LIE2]E31I6]07]19]

Molecular Weight 114.96 g/mol (1131617191101
White to off-white crystalline
Appearance [1][2][4][11]
powder
_ ) 170-181 °CJ[1]; 180 °C (lit.)[4]
Melting Point [11141e1101112]
[6][10][12]
) > 95% - 99% (Assay by
Purity _ [L][5]081[]
titration)
EINECS Number 249-765-4 [2][10][13]
MDL Number MFCDO00035527 [L][6]1[8][13]
PubChem ID 3084509 [1]
Density (estimate) 1.5592 g/cm3 [6][12]
Refractive Index (estimate) 1.6300 [6][12]

Storage Temperature

2-8 °C[1] or Room
Temperature (Inert

atmosphere)[2][6]

[1](216]

Reactivity and Stability

Chloroformamidine hydrochloride is stable under recommended temperatures and pressures.

[5] However, it is incompatible with strong oxidizing agents.[5][10] Hazardous decomposition

products upon combustion include carbon oxides, nitrogen oxides (NOXx), and hydrogen

chloride gas.[5][10] The compound is a key reagent for guanylation, particularly for electron-

deficient aromatic amines, providing an efficient alternative method for synthesizing guanidines.

[6]

Experimental Protocols
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Synthesis of Chloroformamidine Hydrochloride

A common and efficient method for the synthesis of Chloroformamidine hydrochloride
involves the reaction of cyanamide with hydrogen chloride in diethyl ether.[6]

Materials:

e Cyanamide (50.0 g, 1.19 mol)

e Diethyl ether (900 ml)

o Ethereal solution of hydrogen chloride (450 g, 29%)

Procedure:

Dissolve cyanamide in diethyl ether in a suitable reaction vessel.[6]
e Cool the solution to 0 °C using an ice bath.[6]

o Slowly add the ethereal solution of hydrogen chloride to the cooled cyanamide solution,
ensuring the temperature is maintained below +5 °C.[6]

 After the addition is complete, continue to stir the reaction mixture at room temperature for a
period of time.[6]

o Collect the resulting white precipitate by filtration.[6]

o Dry the collected solid under vacuum at 30 °C to yield the final product, Chloroformamidine
hydrochloride.[6] A yield of 96.64% has been reported for this method.[6]
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Caption: Synthesis workflow for Chloroformamidine hydrochloride.
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Applications in Synthesis

The primary application of Chloroformamidine hydrochloride is as a versatile reagent in
organic synthesis.[1][2]

o Pharmaceutical and Agrochemical Synthesis: It serves as a crucial intermediate in the
production of various pharmaceuticals, especially those targeting infectious diseases, and in
the formulation of agrochemicals like herbicides and fungicides.[1][3]

e Guanylation Reactions: It is an effective reagent for the synthesis of guanidines from amines,
a reaction of significant importance in medicinal chemistry.[6] The process typically involves
heating the amine with Chloroformamidine hydrochloride.[14]

» Heterocyclic Chemistry: The compound is used in the synthesis of various heterocyclic
structures, such as thieno[2,3-d]pyrimidin-4(3H)-one derivatives.[14]

e Materials Science: It has been explored as an interfacial molecular linker to create efficient
and stable perovskite solar cells.[6]

Aromatic Amine
(e.g., Aniline, Pyridine)

Heat / Rgactlon I Gugnld!ne
Conditions Derivative

Chloroformamidine
Hydrochloride

product

reagent

reactant
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Caption: General reaction pathway for guanylation using Chloroformamidine HCI.

Spectroscopic and Analytical Data

While detailed spectroscopic data like NMR or IR spectra are not extensively provided in the
cited literature, the purity of Chloroformamidine hydrochloride is commonly determined by
titration.[1] For hydrochloride salts of pharmaceuticals, solid-state 3°CI NMR spectroscopy can
be a powerful tool for structural characterization and distinguishing between polymorphs,
though specific data for this compound is not available in the provided results.[15][16]

Safety and Handling

Chloroformamidine hydrochloride is classified as an irritant.[5][10]

e Hazard Statements:

o

H315: Causes skin irritation.[5][10]

o

H319: Causes serious eye irritation.[5][10]

[¢]

H335: May cause respiratory irritation.[5]

[¢]

Some sources also list H314: Causes severe skin burns and eye damage.[8]
e Precautionary Measures:

o Handling: Use in a well-ventilated area, avoid breathing dust, and prevent contact with
skin, eyes, and clothing.[5][10] Wash hands thoroughly after handling.[5][10]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[5][8][10]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances like strong oxidizing agents.[5]

e First Aid:
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o Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical advice.
[5][10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[5]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[5]
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Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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